Cas no 1517782-89-6 (tert-butyl 3-(1-aminobutan-2-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-aminobutan-2-yl)azetidine-1-carboxylate
• CAS No: 1517782-89-6
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5272071
• Update Time: 2026-03-09

tert-butyl 3-(1-aminobutan-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-aminobutan-2-yl)azetidine-1-carboxylate

• Inchi： 1S/C12H24N2O2/c1-5-9(6-13)10-7-14(8-10)11(15)16-12(2,3)4/h9-10H,5-8,13H2,1-4H3
• InChI Key： RUTWJTIFCWUFKM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(CC)CN)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 3-(1-aminobutan-2-yl)azetidine-1-carboxylate

tert-butyl 3-(1-aminobutan-2-yl)azetidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(1-aminobutan-2-yl)azetidine-1-carboxylate, identified by the CAS number 1517782-89-6, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound belongs to the class of azetidine derivatives, which are four-membered ring structures with one nitrogen atom, making them structurally similar to pyrrolidine but with distinct chemical reactivity and biological activity.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, particularly as scaffolds for designing bioactive molecules. The tert-butyl group in this compound serves as a bulky substituent, which can influence the steric properties of the molecule and potentially enhance its binding affinity to target proteins. The presence of the aminobutan side chain introduces additional flexibility and functional groups that can be further modified to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

One of the most promising applications of tert-butyl 3-(1-aminobutan-2-yl)azetidine-1-carboxylate lies in its potential as a lead compound for drug discovery. Researchers have explored its ability to inhibit key enzymes involved in various disease pathways, including cancer, inflammation, and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against a specific kinase implicated in cancer cell proliferation.

In terms of synthesis, the preparation of tert-butyl 3-(1-amino butan -2 - yl)azetidine -1 - carboxy late involves a multi-step process that typically begins with the formation of the azetidine ring. This is often achieved through cyclization reactions using appropriately substituted amino alcohols or other precursor molecules. The introduction of the tert-butyl group is carried out via esterification or alkylation reactions, depending on the specific synthetic pathway employed.

The structural versatility of this compound allows for further functionalization, enabling researchers to explore its potential as a building block for more complex molecules. For example, the carboxylic acid group can be converted into various bioisosteres such as amides or esters, which may exhibit improved pharmacological profiles. Additionally, the amino group on the butan side chain can be exploited for conjugation with other moieties, such as targeting ligands or imaging agents.

From an analytical standpoint, the characterization of CAS 1517782 -89 -6 has been performed using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These methods provide detailed insights into the molecular structure and purity of the compound, ensuring its suitability for both academic research and industrial applications.

In conclusion, tert-butyl 3-(1-amino butan -2 - yl)azetidine -1 - carboxy late, with its unique chemical structure and promising biological activity, represents a valuable addition to the arsenal of compounds being investigated for therapeutic purposes. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing drug discovery and development efforts.